Cas no 2229131-65-9 (2-Chloro-6-methylpyrimidin-4-yl sulfamate)

• Product Name: 2-Chloro-6-methylpyrimidin-4-yl sulfamate
• CAS No: 2229131-65-9
• MF: C₅H₆ClN₃O₃S
• MW: 223.637438297272
• CID: 6571459
• PubChem ID: 165802613
• Update Time: 2025-10-31

2-Chloro-6-methylpyrimidin-4-yl sulfamate Chemical and Physical Properties

Names and Identifiers

• 2-chloro-6-methylpyrimidin-4-yl sulfamate
• 2229131-65-9
• EN300-1990783
• 2-Chloro-6-methylpyrimidin-4-yl sulfamate

• Inchi： 1S/C5H6ClN3O3S/c1-3-2-4(9-5(6)8-3)12-13(7,10)11/h2H,1H3,(H2,7,10,11)
• InChI Key： UVJMZKZCZXCEPM-UHFFFAOYSA-N
• SMILES： ClC1=NC(C)=CC(=N1)OS(N)(=O)=O

Computed Properties

• Exact Mass: 222.9818399g/mol
• Monoisotopic Mass: 222.9818399g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 104Ų

Additional information on 2-Chloro-6-methylpyrimidin-4-yl sulfamate

Introduction to 2-Chloro-6-methylpyrimidin-4-yl sulfamate (CAS No: 2229131-65-9)

2-Chloro-6-methylpyrimidin-4-yl sulfamate, identified by its Chemical Abstracts Service (CAS) number 2229131-65-9, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrimidine derivatives class, which is widely recognized for its diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a chloro substituent at the 2-position and a sulfamate group at the 4-position, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for drug discovery and development.

The sulfamate group in 2-Chloro-6-methylpyrimidin-4-yl sulfamate plays a crucial role in modulating its pharmacological effects. Sulfamate-containing compounds have been extensively studied for their ability to interact with biological targets such as enzymes and receptors, often leading to inhibitory or modulatory effects. This feature makes 2-Chloro-6-methylpyrimidin-4-yl sulfamate a promising candidate for the development of novel therapeutic agents targeting various diseases, including metabolic disorders, inflammatory conditions, and certain types of cancer.

Recent advancements in medicinal chemistry have highlighted the importance of pyrimidine derivatives in drug design. Pyrimidines are fundamental building blocks in nucleic acid synthesis and are involved in numerous cellular processes. The structural versatility of pyrimidine derivatives allows for the introduction of diverse functional groups, enabling the creation of compounds with tailored biological activities. In particular, modifications at the 2-, 4-, and 6-positions of the pyrimidine ring can significantly influence the pharmacokinetic and pharmacodynamic properties of the molecule.

The chloro substituent at the 2-position of 2-Chloro-6-methylpyrimidin-4-yl sulfamate enhances its reactivity and binding affinity to biological targets. Chloro-substituted pyrimidines often exhibit improved metabolic stability and enhanced binding interactions with enzymes and receptors. This property has been leveraged in the design of kinase inhibitors, which are critical in cancer therapy. The combination of the chloro group with the sulfamate moiety creates a potent structure that can interact with multiple biological pathways, offering a multifaceted approach to therapeutic intervention.

One of the most compelling aspects of 2-Chloro-6-methylpyrimidin-4-yl sulfamate is its potential application in addressing unmet medical needs. Current research indicates that this compound may have significant therapeutic benefits in areas such as antiviral and antibacterial treatments. The sulfamate group has been shown to disrupt essential bacterial metabolic pathways, making it an attractive target for developing novel antibiotics. Additionally, pyrimidine derivatives have demonstrated efficacy against viral infections by inhibiting viral polymerases and other critical enzymes involved in replication.

The synthesis of 2-Chloro-6-methylpyrimidin-4-yl sulfamate involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the desired pyrimidine core. These synthetic strategies not only enhance efficiency but also allow for the introduction of additional functional groups, further expanding the chemical space for drug discovery.

In vitro studies have provided valuable insights into the biological activity of 2-Chloro-6-methylpyrimidin-4-yl sulfamate. Initial experiments have revealed potent inhibitory effects on various enzymes relevant to metabolic disorders and inflammation. The compound's ability to modulate enzyme activity suggests its potential as an anti-inflammatory agent, which could be particularly beneficial in treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Furthermore, preliminary data indicate that 2-Chloro-6-methylpyrimidin-4-yl sulfamate may exhibit antiproliferative effects on cancer cell lines, making it a promising candidate for further investigation in oncology research.

The pharmacokinetic profile of 2-Chloro-6-methylpyrimidin-4-yl sulfamate is another critical aspect that warrants detailed study. Factors such as solubility, bioavailability, metabolic stability, and excretion routes must be carefully evaluated to determine its suitability for clinical translation. Computational modeling techniques have been increasingly used to predict these properties before experimental validation, thereby streamlining the drug development process. Such approaches allow researchers to optimize the molecular structure for improved pharmacokinetic characteristics.

Future directions in research on 2-Chloro-6-methylpyrimidin-4-y sulfamate include exploring its mechanisms of action at a molecular level. Understanding how this compound interacts with specific biological targets will provide critical insights into its therapeutic potential and help identify possible side effects or resistance mechanisms. Additionally, structure-based drug design strategies can be employed to modify key regions of the molecule for enhanced efficacy and selectivity.

The versatility of 2-Chloro-6-methylpyrimidin -4-y sulfamate as a pharmacological scaffold also opens up opportunities for developing analogs with improved properties. By systematically varying substituents at different positions on the pyrimidine ring, researchers can generate libraries of compounds with tailored biological activities. High-throughput screening (HTS) technologies can then be utilized to rapidly identify lead compounds with promising therapeutic profiles.

In conclusion, 2-Chloro -6 -methylpy rimidin -4 -y sul fate (CAS No: 2229131 -65 -9) represents a significant advancement in pharmaceutical chemistry with substantial potential for medical applications . Its unique structural features , combined with promising preclinical data , make it an attractive candidate for further development . As research continues , this compound is poised to contribute valuable insights into drug discovery and potentially improve patient outcomes across multiple therapeutic areas .